![molecular formula C19H14O2 B1197561 [4-(4-Hydroxyphenyl)phenyl]-phenylmethanone CAS No. 5623-46-1](/img/structure/B1197561.png)
[4-(4-Hydroxyphenyl)phenyl]-phenylmethanone
Overview
Description
[4-(4-hydroxyphenyl)phenyl]-phenylmethanone is a member of benzophenones.
Scientific Research Applications
Bioisostere Development
[4-(4-Hydroxyphenyl)phenyl]-phenylmethanone and its derivatives have been explored as bioisosteres for various pharmacological targets. For instance, [1-(3,5-difluoro-4-hydroxyphenyl)-1H-pyrrol-3-yl]phenylmethanone was synthesized as a potent in vitro inhibitor of aldose reductase, showcasing its potential in managing diabetes complications through inhibitory action on aldose reductase and glycation processes (Nicolaou, Zika, & Demopoulos, 2004). This compound demonstrated substantial activity in experimental glycation models relevant to diabetes mellitus, suggesting a valuable lead structure for further drug development.
Crystal Structure Analysis
Synthetic methodologies for derivatives of this compound have facilitated structural and crystallographic studies. For example, the synthesis of (5-bromo-2-hydroxyphenyl)(phenyl)methanone led to the determination of its crystal structure, providing insights into the molecular configuration and potential interactions relevant to material science and molecular design (Kuang Xin-mou, 2009).
Antimicrobial Activity
Research into the antimicrobial properties of compounds related to this compound has yielded promising results. Novel 4-[5-(substituted phenyl)-1-phenyl-4,5-dihydro-1H-3-pyrazolyl]-2-methylphenol derivatives showed significant antimycobacterial activities against isoniazid-resistant Mycobacterium tuberculosis, indicating their potential as therapeutic agents for tuberculosis (Ali & Yar, 2007).
Chemical Synthesis and Characterization
The development of synthetic routes for this compound and its analogs has been a focus of research, aiming to facilitate the generation of biologically active compounds. A novel synthesis approach was developed for 4-(3-methyl-1H-indol-2yl)phenylmethanone, highlighting efficient methods for producing compounds with potential therapeutic applications (Harindran Suhana & S. Rajeswari, 2017).
Properties
5623-46-1 | |
Molecular Formula |
C19H14O2 |
Molecular Weight |
274.3 g/mol |
IUPAC Name |
[4-(4-hydroxyphenyl)phenyl]-phenylmethanone |
InChI |
InChI=1S/C19H14O2/c20-18-12-10-15(11-13-18)14-6-8-17(9-7-14)19(21)16-4-2-1-3-5-16/h1-13,20H |
InChI Key |
IURCXIQRULDEEY-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)O |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)O |
5623-46-1 | |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.